N-(2,6-dimethyl-4-quinolinyl)-4-methylbenzamide

• IUPAC Name: N-(2,6-dimethylquinolin-4-yl)-4-methylbenzamide
• InChI: InChI=1S/C19H18N2O/c1-12-4-7-15(8-5-12)19(22)21-18-11-14(3)20-17-9-6-13(2)10-16(17)18/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: HZKPSEQXPXFCOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C3C=C(C=CC3=NC(=C2)C)C
• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4 g/mol

Description

N-(2,6-dimethyl-4-quinolinyl)-4-methylbenzamide, commonly known as DMQX, is a chemical compound that has gained significant attention in scientific research due to its potential as a tool for studying the function of ionotropic glutamate receptors. DMQX is a non-competitive antagonist of the AMPA subtype of glutamate receptors, which are involved in the regulation of synaptic plasticity and learning and memory processes in the brain.

Mechanism of Action

DMQX acts as a non-competitive antagonist of AMPA receptors by binding to a specific site on the receptor and preventing the binding of glutamate, the natural ligand for the receptor. This results in a decrease in the activity of the receptor and a reduction in the excitatory signaling that it mediates.
Biochemical and Physiological Effects
DMQX has been shown to have a number of biochemical and physiological effects in the brain. It has been found to inhibit long-term potentiation (LTP), a process that is essential for learning and memory. It has also been shown to reduce the severity of seizures in animal models, suggesting that it may have potential as an anticonvulsant drug.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMQX in lab experiments is its specificity for AMPA receptors. This allows researchers to selectively block the activity of these receptors without affecting other types of glutamate receptors. However, one limitation of DMQX is that it is not very potent, meaning that high concentrations are often required to achieve significant effects.

Future Directions

There are a number of future directions for research involving DMQX. One area of interest is the potential use of DMQX as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of more potent and selective AMPA receptor antagonists that could be used in both basic research and clinical settings. Additionally, further research is needed to fully understand the mechanisms by which DMQX and other AMPA receptor antagonists exert their effects on synaptic plasticity and learning and memory.

Synthesis Methods

DMQX can be synthesized using a multi-step process involving the reaction of 2,6-dimethyl-4-quinolinecarboxylic acid with 4-methylbenzoyl chloride in the presence of a base catalyst. The resulting intermediate is then subjected to additional reactions to yield the final product, DMQX.

Scientific Research Applications

DMQX has been widely used in scientific research as a tool for studying the function of AMPA receptors. By blocking the activity of these receptors, researchers can investigate their role in various physiological processes, including synaptic plasticity, learning and memory, and neurodegenerative diseases.